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Compound of Interest

Compound Name: Mexaform

Cat. No.: B1215852 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of pharmaceutical compounds are paramount. This document provides essential,

immediate safety and logistical information for Mexaform, a drug containing Clioquinol and

Phanquinone. Adherence to these protocols is critical to ensure personnel safety and

environmental protection.

Hazard Identification and Quantitative Exposure
Limits
Mexaform's hazardous properties are primarily attributed to its active pharmaceutical

ingredients (APIs): clioquinol and phanquinone. Both are potent compounds requiring careful

handling to avoid exposure.

Clioquinol is a halogenated hydroxyquinoline that is toxic if swallowed and can cause skin and

serious eye irritation.[1] It may also cause allergic skin reactions and respiratory irritation.[1][2]

Prolonged or repeated exposure can lead to organ damage.[2]

Phanquinone, a phenanthroline derivative, is harmful if swallowed, in contact with skin, or if

inhaled.[3]

Below is a summary of the key quantitative toxicological data for the active ingredients of

Mexaform. It is important to note that specific Occupational Exposure Limits (OELs) for these

compounds are not widely established. In the absence of official OELs, it is crucial to handle
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these substances with a high degree of caution, employing the principle of ALARA (As Low As

Reasonably Achievable) for exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substance CAS No.
Molecular

Formula

Acute Toxicity

(Oral LD50)

GHS Hazard

Statements

Clioquinol 130-26-7 C₉H₅ClINO
69 mg/kg

(mouse)[2]

H301 (Toxic if

swallowed),

H315 (Causes

skin irritation),

H317 (May

cause an allergic

skin reaction),

H319 (Causes

serious eye

irritation), H334

(May cause

allergy or asthma

symptoms or

breathing

difficulties if

inhaled), H335

(May cause

respiratory

irritation), H361

(Suspected of

damaging fertility

or the unborn

child), H372

(Causes damage

to organs

through

prolonged or

repeated

exposure), H400

(Very toxic to

aquatic life)[2]

Phanquinone 84-12-8 C₁₂H₆N₂O₂ Not available H302 (Harmful if

swallowed),

H312 (Harmful in

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.echemi.com/sds/mexaform-pid_Rock27950.html
https://www.echemi.com/sds/mexaform-pid_Rock27950.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


contact with

skin), H332

(Harmful if

inhaled), H412

(Harmful to

aquatic life with

long lasting

effects)[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling Mexaform
and its constituents. The following table outlines the recommended PPE.
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PPE Category Item Specifications and Remarks

Eye/Face Protection Safety Goggles or Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield is recommended when

there is a risk of splashing.

Skin and Body Protection Chemical-Resistant Gloves

Wear impervious, chemical-

resistant gloves (e.g., nitrile,

neoprene). Gloves must be

inspected before use and

changed regularly (e.g., every

30-60 minutes) or immediately

if contaminated or damaged.[4]

Use proper glove removal

technique to avoid skin

contact.[1]

Lab Coat/Protective Clothing

A lab coat or other protective

clothing should be worn to

prevent skin exposure. For

larger quantities or in case of a

spill, a full suit may be

necessary. Wear fire/flame

resistant and impervious

clothing.

Respiratory Protection Dust Respirator/Mask If handling the powder form

and there is a risk of

inhalation, a NIOSH/MSHA-

approved respirator should be

worn.[5] Use in a well-

ventilated area, preferably

within a chemical fume hood.

[6] If exposure limits are

exceeded or irritation is
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experienced, a full-face

respirator may be required.

Operational Plan: Safe Handling Protocol
A systematic approach to handling Mexaform in a laboratory setting is crucial. The following

step-by-step protocol outlines the key stages of the handling process.

3.1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area. This can be achieved through the use of a

laboratory fume hood or other local exhaust ventilation systems.[1]

Locate and ensure the functionality of emergency equipment, including an eyewash station

and a safety shower.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place when not in use.[1]

Avoid the formation of dust and aerosols.

3.2. Handling Procedure:

Wear the appropriate PPE as outlined in the table above.

Avoid all personal contact, including inhalation.[6]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the compound.[1]

3.3. In Case of a Spill:

For small spills:

Alert others in the vicinity.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

earth, vermiculite).
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Carefully sweep up the spilled material and place it into a suitable, sealed container for

disposal.[5]

Clean the contaminated surface thoroughly with a suitable decontamination solution

followed by soap and water.

For large spills:

Evacuate the area immediately.

Alert emergency services (e.g., HAZMAT team).

Prevent the spill from entering drains or waterways.[6]

Disposal Plan
Proper disposal of Mexaform and its containers is essential to prevent environmental

contamination and ensure regulatory compliance. This material and its container must be

disposed of as hazardous waste.

4.1. Waste Segregation and Collection:

Segregate all Mexaform-contaminated waste, including unused product, contaminated PPE,

and spill cleanup materials, into designated, clearly labeled hazardous waste containers.

Containers should be sealed to prevent leakage.

4.2. Disposal Method:

Consult with your institution's environmental health and safety (EHS) office for specific

disposal procedures.

The recommended disposal method is incineration in a licensed hazardous waste facility.

Do not dispose of Mexaform down the drain or in the regular trash.[1]

Empty containers should be triple-rinsed (or equivalent) before recycling or reconditioning,

with the rinsate collected as hazardous waste. Alternatively, puncture containers to prevent
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reuse and dispose of them in a sanitary landfill as per local regulations.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of

Mexaform in a laboratory setting.
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Safe Handling and Disposal Workflow for Mexaform.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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